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Chemical Profile of Cubenol

Cubenol is a sesquiterpenoid, a class of natural compounds built from three isoprene units (C15) and

characterized by the presence of a hydroxyl (-OH) group [1] [2]. The following table summarizes its core

chemical identity.

Property Description

IUPAC Name 4,7-dimethyl-1-propan-2-yl-2,3,4,5,6,8a-hexahydro-1H-naphthalen-4a-ol [1]

Molecular Formula C15H26O [1]

Molecular Weight 222.37 g/mol [1]

CAS No. 21284-22-0 [1]

Chemical Class Sesquiterpenoid (cadinan-type sesquiterpene alcohol) [1] [2]

Biosynthetic Origin and Production

Cubenol is a natural product found in various plants and microorganisms. The general biosynthetic

framework for sesquiterpenoids like cubenol is well-established, though the specific steps to form the
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cubenol skeleton are an area of ongoing research.

General Sesquiterpenoid Pathway: Sesquiterpenoids are biosynthesized through two primary
pathways: the mevalonate (MVA) pathway in the cytosol and the methylerythritol phosphate
(MEP) pathway in the plastids [3]. These pathways produce the universal five-carbon building blocks,
isopentenyl diphosphate (IPP) and dimethylallyl diphosphate (DMAPP). These units condense to form

farnesyl pyrophosphate (FPP), a C15 precursor [2]. The conversion of FPP into diverse
sesquiterpenoid skeletons, including cadinane, is catalyzed by sesquiterpene synthases [4] [2].

Production in Streptomyces griseus*: The actinomycete *Streptomyces griseus has been
experimentally shown to produce 1-epi-cubenol [4]. This demonstrates that the enzymatic

machinery (terpene cyclases) required to form the cubenol skeleton exists in bacteria, indicating a
broad phylogenetic distribution of its biosynthesis [4].

The logical flow from primary metabolism to cubenol can be summarized as follows, though please note this

illustrates the general sesquiterpenoid framework rather than a fully characterized pathway for cubenol

specifically:
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Analytical Methods for Identification

The identification and quantification of cubenol in complex biological mixtures, such as essential oils, rely

on chromatographic and spectroscopic techniques [1].
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Gas Chromatography-Mass Spectrometry (GC-MS): This is a primary method for analysis.

Retention Indices: Cubenol has specific retention indices on different GC columns, for
example, 1543 on an HP-5ms column and 2152 on an HP-INNOWax column, which aids in its

identification [1].
Mass Spectral Features: Key mass spectral fragments for cubenol include a top peak at m/z
119, with other significant peaks at m/z 41, 43, 105, and 161 [1]. In a study of fully deuterated
1-epi-cubenol, the molecular ion shifted from m/z 222 (C15H26O) to m/z 248 (C15D26O),

confirming the structure and demonstrating the utility of isotopic labelling for pathway
elucidation [4].

Nuclear Magnetic Resonance (NMR) Spectroscopy: 13C NMR is particularly valuable for the
structural elucidation and confirmation of cubenol and its various stereoisomers (e.g., 1-epi-cubenol,
1,10-di-epi-cubenol) [1].

Documented Biological Activities

Cubenol contributes to the biological activities of the essential oils in which it is found, though many studies

report on the whole oil rather than the isolated compound [1].

Activity Context / Model Key Findings

Antimicrobial Artemisia spinosa essential oil
(31.02% cubenol) tested against

various bacteria [1]

Showed highest activity against Gram-positive
bacteria (MICs: 7.81-15.62 mg/mL) and

bactericidal effects across all tested strains [1].

Acaricidal (-)-cubenol [1] Identified as having properties that control mites

and ticks, suggesting agricultural and potential
medical applications [1].

Research Perspectives and Experimental Approaches

Given that the specific biosynthetic pathway of cubenol is not fully mapped, here are some contemporary

experimental strategies that can be applied to elucidate it:

Genomics and Metabolomics: Screening gene clusters in known producer organisms like
Streptomyces griseus can identify candidate sesquiterpene synthases and cytochrome P450 genes

likely involved in the pathway [4] [2].
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Heterologous Biosynthesis: A powerful approach is to reconstruct the pathway in a microbial host

such as yeast or E. coli [2]. This involves:
Synthase Screening: Isolating and heterologously expressing a putative cubenol synthase

gene.
Pathway Engineering: Optimizing the host's MVA or MEP pathway to supply sufficient FPP

precursor.
Enzyme Engineering: Improving the activity and specificity of the biosynthetic enzymes.

Stable Isotope Labelling: Using precursors like [1-13C]-Glucose or fully deuterated media, as
demonstrated with Streptomyces griseus, allows for tracking the incorporation of atoms into cubenol,
which is crucial for confirming the biosynthetic route [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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